Cas no 832103-72-7 (1,15-Dioxa-5,8,11-triazacyclononadecane-6,10-dione)
832103-72-7 structure
Product Name:1,15-Dioxa-5,8,11-triazacyclononadecane-6,10-dione
CAS No:832103-72-7
MF:C14H27N3O4
MW:301.381883859634
CID:676361
PubChem ID:12997863
Update Time:2025-04-19
1,15-Dioxa-5,8,11-triazacyclononadecane-6,10-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,15-Dioxa-5,8,11-triazacyclononadecane-6,10-dione
- DTXSID80514610
- 832103-72-7
-
- Inchi: 1S/C14H27N3O4/c18-13-11-15-12-14(19)17-6-4-10-21-8-2-1-7-20-9-3-5-16-13/h15H,1-12H2,(H,16,18)(H,17,19)
- InChI Key: NTEDGLLKQFWPOX-UHFFFAOYSA-N
- SMILES: O1CCCNC(CNCC(NCCCOCCCC1)=O)=O
Computed Properties
- Exact Mass: 301.20015635g/mol
- Monoisotopic Mass: 301.20015635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 88.7Ų
1,15-Dioxa-5,8,11-triazacyclononadecane-6,10-dione Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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